Cas no 78113-36-7 (L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)-)

The compound L-Lysine, N-(N-acetylmuramoyl)-L-alanyl-D-α-glutaminyl-N6-(1-oxooctadecyl)- is a synthetic peptidoglycan derivative with structural similarities to bacterial cell wall components. Its key advantages include its role as a potent immunomodulator, capable of stimulating innate immune responses through interactions with pattern recognition receptors (PRRs). The incorporation of a long-chain fatty acyl group (1-oxooctadecyl) enhances its lipophilicity, improving membrane permeability and bioavailability. This modification also contributes to its stability in biological systems, making it suitable for research in immunology and vaccine adjuvant development. Its well-defined structure allows for precise mechanistic studies, aiding investigations into host-pathogen interactions and immune signaling pathways.

L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)- structure

78113-36-7 structure

Product Name:L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)-

CAS No:78113-36-7

MF:C₄₃H₇₈N₆O₁₃

MW:887.111833095551

MDL:MFCD00871261

CID:565034

PubChem ID:6917906

Update Time:2025-06-09

L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

- L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)-
- Ac-muramyl-Ala-D-Glu(Lys(stearoyl)-OH)-NH?
- Ac-muramyl-Ala-D-Glu(Lys(stearoyl)-OH)-NH₂
- Ac-muramyl-Ala-D-Isogln-Lys(stearoyl)-OH, Muroctasin, Romurtide, MDP-Lys(L 18)
- ROMURTIDE
- Ac-muramyl-A
- dj-7041
- MDP-LYS(L 18)
- MUROCTASIN
- Muroctasine
- Muroetasin
- N-Acetylmuramyl-Ala-D-isoglutaminyl-Nε-stearoyl-Lys
- nopia
- N-Acetylmuramyl-alanyl-D-isoglutaminyl-N'-stearoyl-lysine
- SCHEMBL58789
- 78113-36-7
- N-Acetylmuramyl-Ala-D-isoglutaminyl-Nepsilon-stearoyl-Lys
- MFCD00871261
- CHEMBL1908331
- (2S)-2-((4R)-4-((2S)-2-((2R)-2-((3R,4R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-4-yloxy)propanamido)propanamido)-5-amino-5-oxopentanamido)-6-stearamidohexanoic acid
- MDP-lys(L18)
- NCGC00521952-01
- CHEBI:32106
- (2S)-2-[[(4R)-4-[[(2S)-2-[[(2R)-2-[(3R,4R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoyl]amino]propanoyl]amino]-5-amino-5-oxopentanoyl]amino]-6-(octadecanoylamino)hexanoic acid
- MDL： MFCD00871261
- Inchi： 1S/C43H78N6O13/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23-34(52)45-26-21-20-22-32(42(58)59)48-35(53)25-24-31(39(44)55)49-40(56)28(2)46-41(57)29(3)61-38-36(47-30(4)51)43(60)62-33(27-50)37(38)54/h28-29,31-33,36-38,43,50,54,60H,5-27H2,1-4H3,(H2,44,55)(H,45,52)(H,46,57)(H,47,51)(H,48,53)(H,49,56)(H,58,59)/t28-,29+,31+,32-,33+,36+,37+,38+,43?/m0/s1
- InChI Key： FKHUGQZRBPETJR-FZKCHLSLSA-N
- SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O[C@@H](C(N[C@@H](C)C(N[C@@H](C(N)=O)CCC(N[C@H](C(=O)O)CCCCNC(CCCCCCCCCCCCCCCCC)=O)=O)=O)=O)C)NC(C)=O)O

Computed Properties

Exact Mass: 886.56300
Monoisotopic Mass: 886.56268656g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 19
Heavy Atom Count: 62
Rotatable Bond Count: 40
Complexity: 1360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 305Å²

Experimental Properties

Melting Point: 176-178°
PSA: 305.04000
LogP: 4.36240
pka: 5.70(at 25℃)
Specific Rotation: D20 +24.9° (c = 1 in methanol)

L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)- Security Information

WGK Germany：3
RTECS：OL5545000
Toxicity：LD50 in male, female mice, male, female rats, dogs (mg/kg): 436, 625, 761, 801, >200 s.c. (Ono)

L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB477924-1 mg	Ac-muramyl-Ala-D-Glu(Lys(stearoyl)-OH)-NH2; .	78113-36-7		1mg	€401.00	2023-06-15
abcr	AB477924-5 mg	Ac-muramyl-Ala-D-Glu(Lys(stearoyl)-OH)-NH2; .	78113-36-7		5mg	€1454.00	2023-06-15
abcr	AB477924-1mg	Ac-muramyl-Ala-D-Glu(Lys(stearoyl)-OH)-NH2; .	78113-36-7		1mg	€425.70	2025-02-14
abcr	AB477924-5mg	Ac-muramyl-Ala-D-Glu(Lys(stearoyl)-OH)-NH2; .	78113-36-7		5mg	€1552.30	2025-02-14
TargetMol Chemicals	TP2405-100 mg	Romurtide	78113-36-7	98%	100mg	待询	2023-05-31
TargetMol Chemicals	TP2405-500 mg	Romurtide	78113-36-7	98%	500mg	待询	2023-05-31